Cas no 956507-62-3 ((5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol)

(5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol is a chiral secondary alcohol featuring a pyrazole core substituted with chloro, phenyl, and methyl groups, along with a 4-chlorophenyl methanol moiety. This compound is of interest in synthetic and medicinal chemistry due to its structural complexity and potential as a building block for biologically active molecules. The presence of multiple functional groups allows for further derivatization, making it a versatile intermediate in pharmaceutical research. Its well-defined stereochemistry also makes it suitable for studies in asymmetric synthesis. The compound’s stability and purity are critical for reproducible results in experimental applications.

(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol structure

956507-62-3 structure

Product Name:(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol

CAS No:956507-62-3

MF:C₁₇H₁₄Cl₂N₂O

MW:333.21186208725

CID:4667527

Update Time:2025-06-08

(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-methanol, 5-chloro-α-(4-chlorophenyl)-1-methyl-3-phenyl-
- (5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol
- Inchi： 1S/C17H14Cl2N2O/c1-21-17(19)14(15(20-21)11-5-3-2-4-6-11)16(22)12-7-9-13(18)10-8-12/h2-10,16,22H,1H3
- InChI Key： YHDAICFSKYFDPB-UHFFFAOYSA-N
- SMILES： C(C1C=CC(Cl)=CC=1)(C1=C(N(C)N=C1C1C=CC=CC=1)Cl)O

(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	6K-586S-1MG	(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol	956507-62-3	>90%	1mg	£28.00	2025-02-08
Key Organics Ltd	6K-586S-5MG	(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol	956507-62-3	>90%	5mg	£35.00	2025-02-08
Key Organics Ltd	6K-586S-10MG	(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol	956507-62-3	>90%	10mg	£48.00	2025-02-08
Key Organics Ltd	6K-586S-0.5G	(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol	956507-62-3	>90%	0.5g	£385.00	2025-02-08
Key Organics Ltd	6K-586S-1G	(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol	956507-62-3	>90%	1g	£770.00	2025-02-08
Key Organics Ltd	6K-586S-5G	(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol	956507-62-3	>90%	5g	£3080.00	2025-02-08
Key Organics Ltd	6K-586S-10G	(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol	956507-62-3	>90%	10g	£5775.00	2025-02-08
A2B Chem LLC	AI73444-1mg	(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol	956507-62-3	>90%	1mg	$189.00	2024-07-18
A2B Chem LLC	AI73444-5mg	(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol	956507-62-3	>90%	5mg	$200.00	2024-07-18
A2B Chem LLC	AI73444-10mg	(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol	956507-62-3	>90%	10mg	$220.00	2024-07-18

(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Additional information on (5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol

Research Briefing on (5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol (CAS: 956507-62-3)

The compound (5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol (CAS: 956507-62-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of this compound, which serves as a key intermediate in the preparation of various biologically active molecules. Researchers have optimized its synthesis through multi-step organic reactions, achieving high yields and purity. The presence of both chloro and phenyl groups in its structure contributes to its reactivity and ability to interact with biological targets, making it a valuable scaffold in medicinal chemistry.

In terms of biological activity, preliminary investigations have demonstrated that (5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol exhibits moderate inhibitory effects against certain enzymes and receptors implicated in inflammatory and neoplastic diseases. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory or anticancer agents. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacological properties.

Moreover, the compound's physicochemical properties, such as solubility and stability, have been characterized to assess its suitability for drug formulation. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to ensure the compound's structural integrity and purity. These studies are critical for its progression into preclinical and clinical development stages.

In conclusion, (5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanol represents a promising candidate for further exploration in pharmaceutical research. Its unique chemical structure and preliminary biological activities warrant additional studies to fully unlock its therapeutic potential. Future research directions may include structure-activity relationship (SAR) studies, in vivo efficacy evaluations, and toxicological assessments to advance this compound toward clinical applications.